Cas no 72311-96-7 (1-Propanol,2-(ethylthio)-)

1-Propanol,2-(ethylthio)- structure
1-Propanol,2-(ethylthio)- structure
Product Name:1-Propanol,2-(ethylthio)-
CAS No:72311-96-7
MF:C5H12OS
MW:120.213180541992
CID:574157
PubChem ID:3018335
Update Time:2025-04-19

1-Propanol,2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2-(ethylthio)-
    • 2-ethylsulfanylpropan-1-ol
    • 2-(ethylsulfanyl)propan-1-ol
    • 2-(Ethylthio)propanol
    • DTXSID20993102
    • NS00061473
    • EINECS 276-578-5
    • 72311-96-7
    • SCHEMBL6991792
    • Inchi: 1S/C5H12OS/c1-3-7-5(2)4-6/h5-6H,3-4H2,1-2H3
    • InChI Key: JAGOMSUTLHWFHA-UHFFFAOYSA-N
    • SMILES: S(CC)C(C)CO

Computed Properties

  • Exact Mass: 120.06096
  • Monoisotopic Mass: 120.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 39.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 20.23
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